Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-pyridin-4-ylpiperidine-4-carboxylate
• InChI: InChI=1S/C13H18N2O2/c1-2-17-13(16)11-5-9-15(10-6-11)12-3-7-14-8-4-12/h3-4,7-8,11H,2,5-6,9-10H2,1H3
• InChI Key: GXLGGUQVDXBVGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=CC=NC=C2
• Molecular Formula: C13H18N2O2
• DSSTOX Substance ID: DTXSID60432545
• Molecular Weight: 234.29 g/mol
• CAS RN: 121912-29-6

Description

Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate, commonly referred to as EPC, is an organic compound with a molecular formula of C11H15NO2. It is a colorless, crystalline solid with a melting point of 80-82°C. EPC is a versatile compound that has a wide range of applications in the fields of biochemistry and medicinal chemistry, including the synthesis of new drugs and the development of novel therapeutic agents.

Scientific Research Applications

Inhibitors for Mycobacterium tuberculosis

Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate derivatives have been utilized in the design and synthesis of novel inhibitors targeting Mycobacterium tuberculosis. For instance, a study by Jeankumar et al. (2013) developed a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates. These compounds showed promising activity against Mycobacterium tuberculosis with significant in vitro inhibition.

Synthesis of Pyridine Derivatives

This compound is also involved in the synthesis of pyridine derivatives. A study by Paronikyan et al. (2016) describes the reaction of ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate with various agents, leading to the synthesis of novel pyridine-based compounds.

Pharmaceutical Intermediates

In the pharmaceutical industry, this compound has been employed in the synthesis of intermediates for anticancer drugs. A study by Wang et al. (2017) focused on a rapid synthetic method for producing 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, an important intermediate in small molecule anticancer drugs.

Preparation of Chemical Complexes

This compound has been used in the preparation of various chemical complexes. For example, Prakash et al. (2014) synthesized and characterized complexes of ethyl 4-phenylthiocarbamoyl piperazine-1-carboxylate with Ni(II), Zn(II), and Cd(II) using spectroscopic and DFT techniques.

Antibacterial and Antifungal Agents

Compounds derived from this compound have also shown potential as antibacterial and antifungal agents. A study by Shafi et al. (2021) synthesized new piperidine substituted benzothiazole derivatives and found that some compounds displayed significant antibacterial and antifungal activities.

Synthesis routes and methods I

Procedure details

Ethyl isonipecotate (6.0 g, 38.66 mmol), 4-chloropyridine hydrochloride (5.9 g, 38.66 mmol) and N-methylmorpholine (9.3 mL, 85.0 mmol) were dissolved in N-methylpyrrolidinone (50 mL) and the resulting solution heated at 100° for 48 h. The solution was concentrated in vacuo and the residue dissolved in ethyl acetate (200 mL), washed with water and brine (2×100 mL), then dried (Na2SO4) and evaporated. The resulting residue was purified by flash chromatography (5%MeOH/CH2Cl2) to afford 21-1 as a crystalline solid.

Synthesis routes and methods II

Procedure details

4.0 g (26.6 mmol) of 4-chloropyridine hydrochloride, 4.2 g (26.6 mmol) of ethyl piperidine-4-carboxylate and 7.4 ml (53.2 mmol) of triethylamine were stirred in 100 ml of xylene at 130° C. for 24 hours. After the treatment with ethyl acetate as the extractant in an ordinary manner, the title compound was obtained.

Synthesis routes and methods III

Procedure details

Ethyl isonipecotate (6.0 g 38.66 mmol), 4-chloropyridine hydrochloride (5.9 g, 38.66 mmol) and N-methylmorpholine (9.3 g mL, 85.00 mmol), were dissolved in N-methylpyrrolidine (50 mL) and the resulting solution was heated at 100° C. for 48 h. The solution was concentrated in vacuo and the residue was dissolved in EtOAc and washed with water and brine (2×100 mL), then dried (Na2SO4) and evaporated. The resulting residue was purified by flash chromatography (5% MeOH/CHCl3) to afford 33-1 as a crystalline solid. 1H NMR (CDCl3) δ 8.21 (d, J=6.8 Hz, 2H), 6.78 (d, J=6.8 Hz, 2H), 4.18 (q, J=7.0 Hz, 2H), 3.85 (m, 2H), 3.10 (m, 2H), 2.61 (m, 1H), 2.05 (m, 2H), 1.85 (m, 2H), 1.23 (t, J=7.0 Hz, 3H). ##STR164## 4-Pyridylpiperidin-4-ylcarboxylic acid (33-2)

Synthesis routes and methods IV

Procedure details

4.0 g (26.6 mmol) of 4-chloropyridine hydrochloride, 4.2 g (26.6 mmol) of ethyl piperidine-4-carboxylate and 7.4 ml (53.2 mmol) of triethylamine were stirred in 100 ml of xylene at 130° C. for 24 hours. The reaction mixture was treated with dichloromethane as extracting solvent by an ordinary method to obtain the crude compound, which was purified by the silica gel column chromatography to obtain the title compound.